8-(Methylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane

• CAS No.: 59039-18-8
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 8-methylsulfonyl-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C8H15NO4S/c1-14(10,11)9-4-2-8(3-5-9)12-6-7-13-8/h2-7H2,1H3
• InChI Key: DNYRTPALACDYKJ-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCC2(CC1)OCCO2

Description

8-(Methylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C8H15NO4S and its molecular weight is 221.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methanesulphonyl chloride (24.8 g, 0.217mol) was added dropwise to a solution of 4-piperidone ethylene ketal (28.2 g, 0.197 mol) and triethylamine (30.2 ml, 0.217 mol) in ether (280 ml), and the reaction stirred at room temperature for 3 hours. The mixture was washed consecutively with water (2×), hydrochloric acid (1N), and saturated sodium bicarbonate solution, dried (MgSO4), filtered and evaporated in vacuo. The residue was triturated with hexane, filtered and dried to give the desired product as an off-white solid (41.6 g, 95%).